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Cat. No.: B1346982 Get Quote

An In-depth Technical Guide to delta-Dodecalactone (CAS 713-95-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction
delta-Dodecalactone (CAS: 713-95-1), also known as 6-heptyltetrahydro-2H-pyran-2-one or

5-hydroxydodecanoic acid lactone, is a cyclic ester belonging to the lactone family.[1][2] It is a

12-carbon aliphatic lactone featuring a six-membered tetrahydropyran-2-one ring with a heptyl

substituent at the 6-position.[1] This compound is found naturally in trace amounts in milk fat,

butter, cheese, coconut, and stone fruits like peaches and apricots.[1][3] Industrially, it is

primarily produced synthetically and is highly valued in the flavor and fragrance industries for its

powerful, creamy, and fruity aroma profile, often described as peachy, milky, and coconut-like.

[1][4][5][6] Its stability and long-lasting scent make it a versatile ingredient in perfumery,

cosmetics, food and beverage products, and functional fragrances.[1][6]

Physicochemical and Toxicological Data
The key quantitative properties and safety data for delta-dodecalactone are summarized

below.

Physicochemical Properties
delta-Dodecalactone is a colorless to pale yellow viscous liquid at room temperature.[1][2][4]

[5] It is insoluble in water but soluble in organic solvents such as alcohol and oils.[5][7]
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Property Value Source(s)

CAS Number 713-95-1 [1][4]

Molecular Formula C₁₂H₂₂O₂ [1][4]

Molecular Weight 198.30 - 198.31 g/mol [1][2][3][4]

Appearance Colorless to pale yellow liquid [1][3][4]

Odor Profile
Fruity, peach, coconut, creamy,

buttery, oily
[1][4][5]

Melting Point -12 °C [2][3][4][5][8]

Boiling Point
~280-290 °C (at 760 mmHg)

140-141 °C (at 1 mmHg)
[1][4][5][8]

Density 0.942 - 0.97 g/mL (at 20-25 °C) [1][2][4][5]

Refractive Index 1.450 - 1.461 (at 20 °C) [1][2][5][9]

Flash Point >100 °C / 171 °C [1][3][7]

Vapor Pressure < 0.1 mmHg (at 20 °C) [10]

Toxicological Data
delta-Dodecalactone is Generally Recognized As Safe (GRAS) for use as a flavoring agent.[1]

It is considered to have low toxicity.
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Endpoint Result Species Source(s)

Acute Oral LD50 > 5000 mg/kg Rat [11][12]

Acute Dermal LD50 > 5000 mg/kg Rabbit [11][12]

Skin Irritation
Causes mild skin

irritation
Not specified [11]

Eye Irritation
Causes serious eye

irritation
Not specified [7]

Genotoxicity
No concern for

genotoxicity

In vitro (BlueScreen

assay)
[13]

Carcinogenicity

Not identified as a

carcinogen by IARC,

NTP, ACGIH, or

OSHA

Not applicable [7]

Repeated Dose

NOAEL

333 mg/kg/day

(derived)
Not specified [13]

Applications and Usage Levels
delta-Dodecalactone is widely used to impart or enhance creamy and fruity notes in various

products.[1][6] In perfumery, it acts as a bridge between fruity and creamy accords, adding

volume and warmth.[1] In the food industry, it is used to create authentic dairy and fruit flavors.

[6]
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Application
Category

Specific Use
Recommended
Level (ppm)

Source(s)

Flavor
Dairy (Butter, Cream,

Milk)
10 - 50 [1]

Fruit (Peach, Pear,

Plum)
100 - 500 [1][14]

Baked Goods 0.06 [2][15]

Gelatins & Puddings 0.06 [2]

Butterscotch,

Caramel, Toffee
1000 [14]

Roast Beef Flavors 600 [14]

Pork Flavors 500 [14]

Coffee 200 [14]

Fragrance
Fine Fragrance

Concentrates

Up to 12% (120,000

ppm)
[10]

Cosmetics & Personal

Care
Not specified [6]

Household Products Not specified [6]

Experimental Protocols
Chemical Synthesis: Baeyer-Villiger Oxidation
A common industrial synthesis route for delta-dodecalactone involves the Baeyer-Villiger

oxidation of 2-heptylcyclopentanone.[1][16][17] This method consists of two main stages: the

synthesis of the ketone intermediate and its subsequent oxidation to the lactone.

Protocol: One-Pot Synthesis of 2-Heptylcyclopentanone followed by Oxidation[16]

Step 1: Synthesis of 2-Heptylcyclopentanone Intermediate
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Under conditions of controlled temperature and pressure, a mixture of cyclopentanone and

n-heptanal is prepared.

This mixture is added dropwise into an alkaline aqueous solution containing a

hydrogenation catalyst.

This setup allows for a one-pot reaction where aldol condensation and catalytic

hydrogenation occur simultaneously to form the 2-heptylcyclopentanone intermediate.

Step 2: Baeyer-Villiger Oxidation to δ-Dodecalactone

The crude 2-heptylcyclopentanone (675g) is dissolved in a solvent such as toluene

(1350g) in a three-necked flask.

While stirring at 25°C, an oxidizing agent like 50.8% hydrogen peroxide (272.6g) is added

dropwise over approximately 1 hour. Peroxy acids can also be used as oxidants.[17]

The reaction is maintained at this temperature for 3 hours, with progress monitored by

Gas Chromatography (GC) until the starting material is consumed.

The reaction mixture is then quenched and washed sequentially with a 20% sodium sulfite

solution and a 5% sodium sulfate solution.

The solvent (toluene) is removed by distillation under reduced pressure.

The final product, delta-dodecalactone, is purified by vacuum distillation, collecting the

fraction at 130-135 °C / 1.5 mmHg.
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Step 1: Synthesis of 2-Heptylcyclopentanone

Step 2: Baeyer-Villiger Oxidation

Cyclopentanone + n-Heptanal

One-Pot Reaction:
Aldol Condensation &

Catalytic Hydrogenation

Alkaline Solution + Hydrogenation Catalyst

Crude 2-Heptylcyclopentanone

Dissolve in Toluene

Add Oxidant
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Reaction Monitoring (GC)
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Workflow for the chemical synthesis of delta-dodecalactone.
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Biotechnological Synthesis (Proposed Pathway)
A novel metabolic pathway for the de novo biosynthesis of delta-dodecalactone has been

proposed.[18] This pathway leverages engineered enzymes within a microbial host, such as E.

coli.

Protocol Overview:

Acyl-ACP Production: The host's endogenous fatty acid biosynthesis pathway produces acyl-

ACPs (acyl carrier proteins).

Thioesterase Activity: A C12-specific acyl-ACP thioesterase is introduced to hydrolyze the

thioester bond of dodecanoyl-ACP, releasing free dodecanoic acid.

Hydroxylation: An engineered cytochrome P450 monooxygenase (such as a mutant of

CYP102A1 from Priestia megaterium) hydroxylates the dodecanoic acid at the C-5 (δ)

position to form 5-hydroxydodecanoic acid.[18]

Lactonization: The resulting 5-hydroxydodecanoic acid spontaneously or enzymatically

undergoes intramolecular cyclization (lactonization) under acidic conditions to form delta-
dodecalactone.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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